Cas no 22306-30-5 (1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene)

• Product Name: 1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene
• CAS No: 22306-30-5
• Molecular Formula: C₂₂H₃₄
• Molecular Weight: 298.5054
• MDL: MFCD00052719
• CID: 273710
• PubChem ID: 227657

1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene Properties

Names and Identifiers

• Anthracene,1,2,3,4,5,6,7,8-octahydro-1,1,4,4,5,5,8,8-octamethyl-
• 1,1,4,4,5,5,8,8-Octamethyl-1,2,3,4,5,6,7,8-octahydroanthracene
• 1,1,4,4,5,5,8,8-octamethyl-2,3,6,7-tetrahydroanthracene
• 1,1,4,4,5,5,8,8-Octamethyl-1,2,3,4,5,6,7,8-octahydro-anthracen
• NABKENULMAEYJW-UHFFFAOYSA-N
• AK385858
• Anthracene, 1,2,3,4,5,6,7,8-octahydro-1,1,4,4,5,5,8,8-octamethyl-
• NSC19558
• Maybridge1_000121
• MixCom1_000231
• V4481
• H10865
• AS-8575
• Anthracene,2,3,4,5,6,7,8-octahydro-1,1,4,4,5,5,8,8-octamethyl-
• NSC-19558
• 1, 1, 4, 4, 5, 5, 8, 8-octamethyl-2, 3, 6, 7-tetrahydroanthracene
• AKOS027378503
• CS-0186281
• 22306-30-5
• 1,1,4,4,5,5,8,8-Octamethyl-1,2,3,4,5,6,7,8-octahydroanthracene #
• SY229477
• FT-0606015
• SB66938
• MFCD00052719
• DTXSID20280983

• MDL： MFCD00052719
• InChIKey： NABKENULMAEYJW-UHFFFAOYSA-N
• Inchi： 1S/C22H34/c1-19(2)9-10-20(3,4)16-14-18-17(13-15(16)19)21(5,6)11-12-22(18,7)8/h13-14H,9-12H2,1-8H3
• SMILES： C1(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C2C([H])=C3C(=C([H])C1=2)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C3(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 298.26600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 298.266
• Heavy Atom Count: 22
• Complexity: 355
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.2
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.38460
• PSA: 0.00000
• Refractive Index: 1.488
• Boiling Point: 344.7°C at 760 mmHg
• Melting Point: 218 °C
• Flash Point: 162.1°C
• Density: 0.886

1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319-H335
• Risk Phrases： 36/37/38

1,1,4,4,5,5,8,8-Octamethyl-2,3,6,7-tetrahydroanthracene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes